molecular formula C9H7NOS B6365708 3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% CAS No. 1261908-99-9

3-Hydroxy-2-(thiophen-3-yl)pyridine, 95%

Cat. No. B6365708
CAS RN: 1261908-99-9
M. Wt: 177.22 g/mol
InChI Key: NGCGPAZCWNJTNW-UHFFFAOYSA-N
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Description

3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% (3HTP) is an organic compound belonging to the pyridine family. It is an aromatic heterocyclic compound with a sulfur atom in its ring structure. 3HTP is a versatile compound with a wide range of applications in both industrial and scientific research. It is used in various processes such as synthesis, catalysis, and chromatography. It is also used in the production of pharmaceuticals, agrochemicals, and other chemicals.

Mechanism of Action

3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% is believed to act as an agonist of the 5-hydroxytryptamine (5-HT) receptor. It is thought to interact with the 5-HT receptor in the brain, which is involved in the regulation of mood, appetite, and sleep. It is also thought to act as an inhibitor of monoamine oxidase (MAO), an enzyme that breaks down serotonin and other neurotransmitters.
Biochemical and Physiological Effects
3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to increase levels of serotonin and other neurotransmitters in the brain, which can lead to improved mood and decreased anxiety. It has also been found to reduce levels of cortisol, a hormone associated with stress. In addition, 3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% has been found to have anti-inflammatory and antioxidant effects, as well as to improve sleep quality.

Advantages and Limitations for Lab Experiments

3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% has several advantages when used in laboratory experiments. It is relatively inexpensive, easy to obtain, and has a wide range of applications. It is also stable and non-toxic, making it safe to use in the laboratory. However, 3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% is not soluble in water, which can limit its use in some experiments.

Future Directions

The potential future applications of 3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% are numerous. It could be used to develop new drugs for the treatment of mental health disorders, such as depression and anxiety. It could also be used to develop new drugs for the treatment of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. Additionally, 3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% could be used to develop new drugs for the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus. Finally, 3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% could be used to develop new drugs for the treatment of cancer.

Scientific Research Applications

3-Hydroxy-2-(thiophen-3-yl)pyridine, 95% is used in a variety of scientific research applications. It is used as a ligand in coordination chemistry, as a reagent in organic synthesis, and as a catalyst in organic reactions. It is also used in the study of drug metabolism and pharmacokinetics, as well as in the study of biochemical and physiological processes.

properties

IUPAC Name

2-thiophen-3-ylpyridin-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7NOS/c11-8-2-1-4-10-9(8)7-3-5-12-6-7/h1-6,11H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGCGPAZCWNJTNW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(N=C1)C2=CSC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30682510
Record name 2-(Thiophen-3-yl)pyridin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30682510
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261908-99-9
Record name 2-(Thiophen-3-yl)pyridin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30682510
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

2-Bromopyridin-3-ol (100 mg, 0.58 mmol), 3-thiophenyl boronic acid (88 mg, 0.69 mmol), sodium carbonate (184 mg, 2.07 mmol) and Pd2(dppf)2Cl2 (94 mg, 0.12 mmol) were dissolved in dimethoxyethane/water of 1 mL/1 mL, followed by stirring in microwave at 120° C. for 20 minutes. After the completion of the reaction, the reaction mixture was filtered using Celite. The filtrate was added with water, and extracted with ethyl acetate. The obtained organic layer was dried over magnesium sulfate, and purified by column chromatography (ethyl acetate:hexane=1:3) to obtain 2-(thiophene-3-yl)pyridin-3-ol (50 mg, 48%).
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
88 mg
Type
reactant
Reaction Step One
Quantity
184 mg
Type
reactant
Reaction Step One
[Compound]
Name
Pd2(dppf)2Cl2
Quantity
94 mg
Type
reactant
Reaction Step One
Name
dimethoxyethane water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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